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Compound of Interest

Compound Name: 2-Phenoxybenzaldehyde

Cat. No.: B049139 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Phenoxybenzaldehyde (CAS No. 19434-34-5). The information is intended to support

laboratory personnel in the safe use of this compound in research and development settings.

Chemical and Physical Properties
2-Phenoxybenzaldehyde is an aromatic aldehyde that appears as a colorless to pale yellow

liquid.[1] It is characterized by a phenoxy group attached to a benzaldehyde moiety.[1] Due to

its hydrophobic aromatic structure, it has low solubility in water but is moderately soluble in

organic solvents like ethanol and ether.[1]

Table 1: Physical and Chemical Properties of 2-Phenoxybenzaldehyde
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Property Value Source(s)

CAS Number 19434-34-5 [2][3]

Molecular Formula C₁₃H₁₀O₂ [2][3]

Molecular Weight 198.22 g/mol [2][3]

Appearance Colorless to yellow clear liquid [1]

Boiling Point 153°C [4]

Purity >96.0% (GC) [1]

Storage Temperature 2-8°C, stored under nitrogen [3]

Hazard Identification and Classification
2-Phenoxybenzaldehyde is classified as a hazardous substance. It is harmful if swallowed,

causes skin and serious eye irritation, and may cause respiratory irritation.[2][5]

Table 2: GHS Hazard Classification for 2-Phenoxybenzaldehyde

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[2][5]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[2][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[2][5]

Signal Word: Warning[2]

Toxicological Information
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Detailed toxicological data for 2-Phenoxybenzaldehyde is limited. However, based on its

hazard classification, it is considered harmful if ingested and may cause irritation upon contact

with skin, eyes, or the respiratory system.[2][5] For the related compound, 3-

phenoxybenzaldehyde, an oral LD50 in rats has been reported as 1222 mg/kg, and an

inhalation LC50 in rats is 270 mg/m³ for a 4-hour exposure.[6][7] While this data is for an

isomer, it suggests that phenoxybenzaldehydes may have moderate acute toxicity.

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with the planned experimental

procedures should be conducted to determine the appropriate level of PPE. The following are

general recommendations for handling 2-Phenoxybenzaldehyde:

Eye and Face Protection: Wear chemical safety goggles or a face shield.[1]

Skin Protection:

Gloves: Wear protective gloves. Butyl rubber or nitrile gloves are recommended for

handling aldehydes.[8]

Clothing: A lab coat or other protective clothing should be worn.[1]

Respiratory Protection: If there is a risk of inhalation, use a vapor respirator or work in a well-

ventilated area, such as a chemical fume hood.[1]

Handling and Storage
Handling:

Ensure adequate ventilation in the work area.[1]

Avoid contact with skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.[1]

Keep away from incompatible materials such as oxidizing agents.[1]
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Storage:

Store in a tightly closed container.[1]

Keep in a cool, dark place.[1]

Store under an inert gas atmosphere.[1]

Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate and Secure the Area: Immediately alert others in the vicinity and evacuate the area

if necessary. Restrict access to the spill site.

Assess the Spill: Determine the extent of the spill and the associated hazards. For large or

unknown spills, contact the institution's emergency response team.

Don Appropriate PPE: Before attempting to clean the spill, put on the recommended

personal protective equipment.

Contain the Spill: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or

commercial sorbent pads) to contain the spill and prevent it from spreading.

Absorb and Collect: Carefully absorb the spilled material. Use non-sparking tools for

cleanup.

Decontaminate the Area: Once the bulk of the material has been collected, decontaminate

the spill area with a suitable solvent, followed by soap and water.

Dispose of Waste: Collect all contaminated materials (absorbents, PPE, etc.) in a sealed,

properly labeled container for hazardous waste disposal in accordance with local, state, and

federal regulations.[1]

First Aid Measures
Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing. Seek medical attention if you feel unwell.[1]
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Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with

plenty of water. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical attention.[1]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if you

feel unwell.[1]

Fire and Explosion Hazard
Extinguishing Media:

Suitable: Use dry chemical, foam, water spray, or carbon dioxide.[1]

Unsuitable: Do not use a solid stream of water as it may scatter and spread the fire.[1]

Hazardous Combustion Products: Burning may produce carbon monoxide and carbon

dioxide.[1]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Potential Biological Effects and Signaling Pathways
While specific data on the biological effects of 2-Phenoxybenzaldehyde is scarce, studies on

its parent compound, benzaldehyde, and other related aldehydes provide some insights into

potential mechanisms of action that could be relevant for drug development and toxicology

research.

Research on benzaldehyde has indicated that it may influence several key cellular signaling

pathways. For instance, some studies have shown that benzaldehyde can suppress major

signaling pathways that are often dysregulated in cancer, such as the PI3K/AKT/mTOR,

STAT3, NFκB, and ERK pathways. Additionally, other research suggests that benzaldehyde

can stimulate autophagy through the sonic hedgehog (Shh) signaling pathway. Furthermore,

certain benzaldehydes isolated from natural sources have demonstrated anti-
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neuroinflammatory and neuroprotective properties by modulating MAPKs, Tau protein, and

caspase family-related signaling pathways.

The diagram below illustrates a simplified representation of the PI3K/AKT/mTOR signaling

pathway, which is a critical regulator of cell growth, proliferation, and survival, and has been

shown to be affected by benzaldehyde. This is presented as a potential pathway of interest for

researchers working with 2-Phenoxybenzaldehyde.
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Figure 1. Potential inhibition of the PI3K/AKT/mTOR pathway by benzaldehyde.

Disposal Considerations
Dispose of 2-Phenoxybenzaldehyde and any contaminated materials as hazardous waste.

Follow all federal, state, and local regulations for chemical waste disposal.[1] Do not dispose of

down the drain or in regular trash.
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Disclaimer
This document is intended as a guide for trained laboratory personnel and does not replace a

thorough risk assessment for specific experimental procedures. Always consult the most

current Safety Data Sheet (SDS) from the supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b049139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

